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Compound of Interest

Compound Name: (4-Fluorophenyl)trimethoxysilane

CAS No.: 53883-61-7

Cat. No.: B1589533

Get Quote

Executive Summary
(4-Fluorophenyl)trimethoxysilane (CAS: 53883-61-7) is an aryl-substituted organosilane

characterized by a fluorinated aromatic ring coupled to a hydrolyzable trimethoxysilyl group.[1]

It serves a dual function in high-value chemical workflows:

Medicinal Chemistry: As a stable, non-toxic surrogate for organometallic reagents in Hiyama

cross-coupling reactions, facilitating the synthesis of fluorinated biaryl pharmacophores

common in kinase inhibitors and metabolic probes.

Materials Science: As a surface modifier that introduces bio-inert, hydrophobic fluorophenyl

moieties onto silica and metal oxide surfaces, critical for reducing non-specific protein

adsorption in diagnostic devices.
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The molecule consists of a central silicon atom tetrahedrally coordinated to three methoxy (-

OCH₃) groups and one 4-fluorophenyl group.[2]

Electronic Effect: The fluorine atom at the para position is highly electronegative (Pauling

scale: 3.98), exerting a strong inductive electron-withdrawing effect (-I) on the phenyl ring.

This deactivates the ring towards electrophilic aromatic substitution but activates the C-Si

bond for transmetallation in cross-coupling cycles.

Steric Environment: The trimethoxysilyl group is relatively compact compared to triethoxy

analogs, leading to faster hydrolysis kinetics. The planar phenyl ring provides a rigid spacer,

orienting the fluorine atom away from the substrate surface during self-assembled monolayer

(SAM) formation.

Physiochemical Data Table
Property Value Notes

IUPAC Name
Trimethoxy(4-

fluorophenyl)silane

CAS Number 53883-61-7

Molecular Formula C₉H₁₃FO₃Si

Molecular Weight 216.28 g/mol

Physical State Colorless Liquid
Hygroscopic; store under inert

gas (N₂/Ar).

Boiling Point ~210–215 °C (est.)

Analogous to

Phenyltrimethoxysilane

(211°C).

Solubility Soluble in THF, DCM, Toluene
Reacts/Hydrolyzes in water

and alcohols.

Density ~1.1 g/mL (est.)
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The industrial and laboratory-scale synthesis predominantly utilizes a Grignard reagent

approach. This method is preferred for its high yield and ability to introduce the fluorinated aryl

group selectively.

Synthetic Pathway (Grignard Route)
The synthesis involves the nucleophilic attack of 4-fluorophenylmagnesium bromide on

tetramethyl orthosilicate (TMOS).

Reaction Equation:

Detailed Experimental Protocol
Reagents: 1-Bromo-4-fluorobenzene (1.0 equiv), Magnesium turnings (1.1 equiv),

Tetramethyl orthosilicate (TMOS, 3.0 equiv), Anhydrous THF/Ether.

Procedure:

Activation: Activate Mg turnings with iodine crystals in anhydrous ether under Argon.

Grignard Formation: Add 1-Bromo-4-fluorobenzene dropwise to maintain a gentle reflux.

Stir for 1-2 hours until Mg is consumed.

Silylation: Cool the Grignard solution to 0°C. Add it dropwise to a solution of excess TMOS

(to prevent double substitution).

Work-up: Allow to warm to room temperature and stir overnight. Filter off magnesium salts

under inert atmosphere.

Purification: Remove solvent and excess TMOS via fractional distillation under reduced

pressure.

Reactivity Profile
Hydrolysis and Condensation (Sol-Gel Chemistry)
Like all alkoxysilanes, (4-Fluorophenyl)trimethoxysilane undergoes hydrolysis in the

presence of water to form silanols, which then condense to form siloxane (Si-O-Si) networks.
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The fluorine substituent makes the silane more hydrophobic, slightly retarding the initial wetting

and hydrolysis compared to non-fluorinated analogs.

Mechanism Visualization (DOT):

(4-F-Ph)Si(OMe)3 Hydrolysis
(+H2O, -MeOH)

Acid/Base Cat. (4-F-Ph)Si(OH)3
(Transient Silanol)

Condensation
(-H2O)

Surface Grafting
(Si-O-Surface)

Substrate -OH

Polysiloxane Network
(Si-O-Si Backbone)

Self-Assembly

Click to download full resolution via product page

Figure 1: Step-wise hydrolysis and condensation pathway leading to surface functionalization.

Hiyama Cross-Coupling (Drug Development)
In medicinal chemistry, this silane acts as a transmetallation partner. Unlike boronic acids

(Suzuki coupling), organosilanes are stable, non-toxic, and compatible with many functional

groups. The activation requires a fluoride source (e.g., TBAF) to form a pentacoordinate silicate

intermediate.

Mechanism Visualization (DOT):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1589533/docs?utm_src=pdf-body-img#technical-guide-4-fluorophenyl-trimethoxysilane-molecular-structure-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pd(0) Catalyst

Oxidative Addition
(Ar-X + Pd)

Ar-Pd(II)-X

Transmetallation

(4-F-Ph)Si(OMe)3

Fluoride Activation
(+F-)

Pentacoordinate
Silicate

Transfer of 4-F-Ph

Ar-Pd(II)-(Ph-F)

Reductive Elimination

Regeneration

Biaryl Product
(Ar-Ph-F)

Click to download full resolution via product page

Figure 2: Catalytic cycle of the Hiyama cross-coupling utilizing (4-
Fluorophenyl)trimethoxysilane.
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Synthesis of Fluorinated Scaffolds
The 4-fluorophenyl moiety is a "privileged structure" in drug design. It improves metabolic

stability by blocking cytochrome P450 oxidation sites (specifically at the para position) and

enhances lipophilicity for better membrane permeability.

Use Case: Synthesis of kinase inhibitors where the 4-fluorophenyl group fits into

hydrophobic pockets.

Advantage: The silane reagent avoids the toxicity associated with organostannanes (Stille

coupling) and the instability of some boronic acids.

Surface Passivation of Medical Devices
In "Lab-on-a-Chip" and diagnostic devices, silica surfaces must be modified to prevent the non-

specific binding of proteins.

Mechanism: The trimethoxysilane anchors to the glass/silica substrate.

Function: The exposed 4-fluorophenyl group creates a hydrophobic, chemically inert

interface that repels aqueous protein solutions, reducing background noise in assays.

Experimental Protocols
Protocol A: Surface Functionalization of Silica
Nanoparticles
Objective: Grafting (4-Fluorophenyl)trimethoxysilane onto SiO₂ nanoparticles.

Dispersion: Disperse 1.0 g of silica nanoparticles in 50 mL of Toluene using an ultrasonic

bath (30 min).

Addition: Add 0.5 mL of (4-Fluorophenyl)trimethoxysilane (approx. 2.3 mmol) to the

suspension.

Catalysis: Add 50 µL of n-butylamine (catalyst).

Reaction: Reflux the mixture at 110°C for 24 hours under nitrogen atmosphere.
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Washing: Centrifuge particles (10,000 rpm, 15 min). Wash 3x with Toluene and 2x with

Ethanol to remove unreacted silane.

Curing: Dry in a vacuum oven at 80°C for 4 hours to drive condensation.

Protocol B: Hiyama Coupling for Biaryl Synthesis
Objective: Synthesis of 4-fluoro-4'-methoxybiphenyl.

Charge: In a Schlenk tube, combine 4-bromoanisole (1.0 mmol), (4-
Fluorophenyl)trimethoxysilane (1.2 mmol), and Pd(OAc)₂ (5 mol%).

Activation: Add TBAF (Tetra-n-butylammonium fluoride, 1.0 M in THF, 2.0 equiv).

Solvent: Add anhydrous THF (5 mL).

Conditions: Stir at 60°C for 12 hours.

Workup: Quench with water, extract with ethyl acetate, and purify via silica gel

chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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